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Metaldehyde, a cyclic tetramer of acetaldehyde, has been a widely utilized molluscicide for

controlling slug and snail populations in agricultural and horticultural settings since its

introduction in the 1930s.[1][2] Its efficacy, however, varies among different gastropod species.

This guide provides a comparative overview of metaldehyde's impact on various snail and slug

species, supported by experimental data, detailed methodologies, and visualizations of its

mechanism of action.

Comparative Toxicity of Metaldehyde
The lethal concentration (LC50) and lethal dose (LD50) are standard measures of a

substance's toxicity. The following table summarizes the available data on the toxicity of

metaldehyde to different snail and slug species, highlighting the variability in susceptibility.
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Species Type
Exposure
Time

LC50 / LD50 Units Source

Pomacea

canaliculata

(Apple Snail)

Snail 24 h 3.792 mg/L [3][4]

48 h 2.195 mg/L [3]

72 h 1.833 mg/L

96 h 1.706 mg/L

Theba pisana

(White

Garden Snail)

Snail 24 h 11.33 µg/g BW

48 h 8.53 µg/g BW

72 h 6.87 µg/g BW

Deroceras

reticulatum

(Grey Field

Slug)

Slug -
0.06 (lethal

dose)
mg (oral)

1 h

0.0063 (lethal

concentration

)

mg/cm²

(contact)

Lymnaea

stagnalis

(Great Pond

Snail)

Snail - >100 mg/L

Mechanism of Action and Physiological Impact
Metaldehyde acts as a stomach and contact poison in molluscs. Upon ingestion or contact, it

disrupts mucus production and water balance, leading to rapid dehydration. The primary mode

of action involves damage to the mucus cells, particularly in the digestive system, which
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impairs their function and leads to excessive slime secretion. This excessive loss of mucus is a

key factor in the mortality of poisoned gastropods.

The toxic effects of metaldehyde are also associated with its breakdown into acetaldehyde,

which is believed to contribute to the neurotoxic symptoms observed in poisoned slugs and

snails. Studies have shown that metaldehyde can impact various enzyme activities. For

instance, in Pomacea canaliculata, exposure to metaldehyde significantly affects

acetylcholinesterase (AChE), glutathione S-transferase (GST), and total antioxidant capacity

(TAC) activity. Similarly, in Theba pisana, metaldehyde exposure led to higher activities of

AChE, GST, aspartate aminotransferase (AST), alanine aminotransferase (ALT), and alkaline

phosphatase (ALP), suggesting both neurotoxic and cytotoxic effects.

Experimental Protocols
The following sections detail the typical methodologies employed in studies assessing the

impact of metaldehyde on snails and slugs.

Acute Toxicity Testing (LC50 Determination)
This protocol is based on the methodology described for Pomacea canaliculata.

Snail Collection and Acclimatization: Snails are collected from a specific location and

acclimatized to laboratory conditions for a set period, often in tanks with dechlorinated tap

water and a controlled diet.

Experimental Design: A range of metaldehyde concentrations are prepared. A control group

with no metaldehyde is also included.

Exposure: A specific number of snails are placed in each experimental tank containing the

different metaldehyde concentrations.

Observation: Mortality is recorded at regular intervals (e.g., 24, 48, 72, and 96 hours). Death

is typically confirmed by the lack of response to a gentle touch and the closure of the

operculum or the exposure of the whitish gastropod.

Data Analysis: The LC50 values and their 95% confidence intervals are calculated using

statistical methods such as probit analysis.
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Contact Toxicity Testing (LD50 Determination)
This protocol is adapted from the study on Theba pisana.

Snail Collection and Acclimatization: Similar to the acute toxicity testing, snails are collected

and acclimatized.

Metaldehyde Application: A specific dose of metaldehyde, dissolved in a suitable solvent

(e.g., acetone), is applied directly to the snail's soft body. A control group receives only the

solvent.

Observation: The snails are observed for mortality at specific time points (e.g., 24, 48, and

72 hours).

Data Analysis: The LD50 values are calculated based on the observed mortality rates at

different doses.

Biochemical Analysis
This protocol outlines the general steps for analyzing enzyme activities.

Tissue Preparation: After exposure to sublethal concentrations of metaldehyde, specific

tissues (e.g., digestive gland) are dissected from the snails.

Homogenization: The tissues are homogenized in a suitable buffer solution.

Centrifugation: The homogenate is centrifuged to obtain a supernatant containing the

enzymes.

Enzyme Assays: The activity of specific enzymes (e.g., AChE, GST, AST, ALT, ALP) is

measured using commercially available assay kits and a spectrophotometer.

Protein Quantification: The total protein content in the supernatant is determined to

normalize the enzyme activity.

Statistical Analysis: The enzyme activities in the treated groups are compared to the control

group using appropriate statistical tests.
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Visualizing Experimental and Logical Relationships
The following diagrams illustrate a typical experimental workflow for assessing metaldehyde's

impact and the proposed signaling pathway of its toxic action.
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Click to download full resolution via product page

Caption: Experimental workflow for metaldehyde impact assessment.
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Caption: Proposed signaling pathway of metaldehyde toxicity in gastropods.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Metaldehyde's Molluscicidal Efficacy: A Comparative
Analysis Across Gastropod Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7821763#comparative-study-of-metaldehyde-s-
impact-on-different-snail-and-slug-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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